Cas no 877816-38-1 (N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 877816-38-1
• MF: C₂₂H₂₁ClN₂O₆S
• MW: 476.929943799973
• CID: 5840073
• PubChem ID: 22584551
• Update Time: 2025-07-14

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-[(3-methoxyphenyl)methyl]oxamide
• N1-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-N2-(3-methoxybenzyl)oxalamide
• AKOS001583535
• 877816-38-1
• N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide
• AKOS021649509
• MFCD06734367
• F2569-0392
• N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide

• Inchi： 1S/C22H21ClN2O6S/c1-30-17-5-2-4-15(12-17)13-24-21(26)22(27)25-14-20(19-6-3-11-31-19)32(28,29)18-9-7-16(23)8-10-18/h2-12,20H,13-14H2,1H3,(H,24,26)(H,25,27)
• InChI Key： BYOAITRRLFKLMU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 476.0808853g/mol
• Monoisotopic Mass: 476.0808853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide

Introduction to N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 877816-38-1)

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide, a compound with the CAS number 877816-38-1, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex and highly functionalized structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple substituents, including a 4-chlorobenzenesulfonyl group, a furan-2-yl moiety, and a 3-methoxyphenyl group, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for developing novel therapeutic agents.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its importance in the development of new chemical entities. The 4-chlorobenzenesulfonyl group is particularly noteworthy, as it is known for its ability to enhance binding affinity and selectivity in drug candidates. This functionality has been widely explored in the design of inhibitors targeting various biological pathways. In contrast, the furan-2-yl group introduces an additional layer of complexity, offering opportunities for further derivatization and optimization. The combination of these groups with the 3-methoxyphenyl moiety results in a molecule that is both structurally diverse and pharmacologically intriguing.

In recent years, there has been growing interest in the development of molecules that can modulate biological processes through multiple mechanisms. N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide fits well within this paradigm. Its multifaceted structure suggests potential applications in the treatment of diseases that involve complex signaling pathways. For instance, studies have indicated that compounds with similar scaffolds may exhibit activity against enzymes involved in inflammation and cancer progression. The ability to fine-tune the properties of this molecule through structural modifications opens up numerous possibilities for therapeutic intervention.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental assays. Computational studies have suggested that the presence of the 4-chlorobenzenesulfonyl group enhances interactions with target proteins, leading to increased binding affinity. Additionally, the furan-2-yl moiety has been shown to influence the molecule's solubility and metabolic stability, which are critical factors in drug development. Experimental data further support these findings, demonstrating that derivatives of this compound can modulate target enzymes with high specificity.

The synthetic route to N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-chlorobenzenesulfonyl group typically requires a sulfonylation reaction, while the attachment of the furan-2-yl moiety often involves a nucleophilic substitution or coupling reaction. The final step involves forming the amide bond between the two ethylene diamine units. Each step must be rigorously controlled to avoid side reactions and ensure the integrity of the target molecule.

The versatility of this compound as a scaffold for drug discovery is further highlighted by its ability to be modified at multiple positions. Researchers have explored various derivatives, each designed to enhance specific pharmacological properties. For example, replacing the 3-methoxyphenyl group with other aromatic moieties has led to compounds with altered binding profiles. Similarly, modifications to the amine functionalities have resulted in derivatives with improved metabolic stability or enhanced cell permeability.

The potential applications of N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide extend beyond traditional therapeutic areas. Its unique structure suggests that it may also be useful in diagnostic imaging and as a tool compound for studying biological pathways. The ability to label this molecule with fluorescent or radioactive isotopes opens up possibilities for both preclinical and clinical research applications.

In conclusion, N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 877816-38-1) is a promising compound with significant potential in pharmaceutical research. Its complex structure and multifaceted functionality make it an attractive scaffold for developing novel therapeutic agents. The ongoing studies into its synthesis, pharmacology, and applications underscore its importance as a tool for advancing drug discovery efforts.